4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide

• Molecular Formula: C26H25F3N2O4
• Molecular Weight: 486.5 g/mol
• IUPAC Name: 4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C26H25F3N2O4/c1-14-22(25(33)31-16-7-4-6-15(12-16)26(27,28)29)23(24-19(30-14)8-5-9-20(24)32)18-13-17(34-2)10-11-21(18)35-3/h4,6-7,10-13,23,30H,5,8-9H2,1-3H3,(H,31,33)
• InChI Key: FGRJWBLPWHOZHZ-UHFFFAOYSA-N
• SMILES: CC1=C(C(C2=C(N1)CCCC2=O)C3=C(C=CC(=C3)OC)OC)C(=O)NC4=CC=CC(=C4)C(F)(F)F

Description

4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is a chemical compound that has gained significant attention in scientific research. This compound is known for its potential use in developing new therapeutic agents due to its unique structure and properties.

Mechanism of Action

The mechanism of action of 4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body that are involved in the growth and proliferation of cancer cells. It is also thought to have an effect on the central nervous system, which may contribute to its potential use in treating neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and affect the levels of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide in lab experiments is its potential use in developing new therapeutic agents. However, there are also some limitations to using this compound in lab experiments. For example, it may be difficult to obtain and may require specialized equipment and expertise to synthesize.

Future Directions

There are several future directions for the research and development of 4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. Some possible directions include:
1. Further investigation of its potential use in developing new therapeutic agents for the treatment of neurological disorders.
2. Studying its mechanism of action in more detail to better understand its effects on the body.
3. Investigating its potential use in combination with other drugs for the treatment of cancer.
4. Developing new synthesis methods to make this compound more readily available for research.
5. Studying its potential use in other areas, such as agriculture and environmental science.
In conclusion, 4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is a promising compound that has shown potential in various scientific research applications. Its unique structure and properties make it a valuable tool for developing new therapeutic agents and understanding the mechanisms of certain diseases. Further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis method of 4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves the reaction of 2,5-dimethoxybenzaldehyde with 2-methylcyclohexanone in the presence of ammonium acetate and acetic acid. The resulting product is then reacted with 3-(trifluoromethyl)aniline to obtain the final product.

Scientific Research Applications

4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has shown potential in various scientific research applications. It has been studied for its anticancer, antifungal, and antibacterial properties. This compound has also been investigated for its potential use in developing new therapeutic agents for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.